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Compound of Interest

Compound Name: Norepinephrine Bitartrate

Cat. No.: B000456 Get Quote

Technical Support Center: Precise
Norepinephrine Bitartrate Delivery
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) for the accurate delivery of Norepinephrine Bitartrate using infusion pumps.

Troubleshooting Guide
This section addresses specific issues that may arise during experimental procedures involving

infusion pumps and Norepinephrine Bitartrate.

Issue: The infusion pump fails to power on.

Possible Cause: Power supply interruption.

Solution: Ensure the pump is securely plugged into a functioning electrical outlet. If the

outlet is part of a power strip, confirm the strip is switched on. For battery-operated pumps,

check that the batteries are charged and correctly installed. Some pumps require both

batteries to be replaced simultaneously to function correctly.[1][2]

Issue: The pump displays a "stall," "occlusion," or "high pressure" alarm shortly after starting

the infusion.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b000456?utm_src=pdf-interest
https://www.benchchem.com/product/b000456?utm_src=pdf-body
https://www.benchchem.com/product/b000456?utm_src=pdf-body
https://www.medonegroup.com/aboutus/blog/5-medical-smart-pump-troubleshooting-tips
https://www.scribd.com/document/505255960/Troubleshooting-the-Syringe-Pump
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b000456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Possible Cause 1: Blockage in the infusion line.

Solution: Visually inspect the entire length of the tubing for any kinks, clamps, or

obstructions.[3] Ensure the syringe is properly seated in the pump and that the plunger

moves freely.

Possible Cause 2: High back pressure due to viscous solution or small-gauge tubing.

Solution: Consider diluting highly viscous solutions if experimentally permissible.[4] If

using small-gauge tubing, ensure the pump's motor power setting is at 100% if adjustable.

[2][4] High back pressure can cause the pump to stall; reducing it will likely resolve the

issue.[4]

Possible Cause 3: Crystallization of Norepinephrine Bitartrate in the infusion line.

Solution: Norepinephrine solutions can be prone to crystallization, which can obstruct flow.

[5][6] Ensure the solution is freshly prepared and visually inspect for any precipitates

before and during the infusion. If crystallization is suspected, the infusion line may need to

be replaced.

Issue: The delivered volume is inconsistent or inaccurate.

Possible Cause 1: The pump is not properly calibrated for the specific syringe being used.

Solution: Infusion pumps should be calibrated for the specific brand and size of the syringe

in use.[7][8] Follow the manufacturer's calibration protocol. Using non-validated syringes

can lead to significant under- or over-delivery of the medication.[8]

Possible Cause 2: "Stiction" effect with single-use syringes at low flow rates.

Solution: At low speeds, the friction between the syringe plunger and barrel can cause

jerky movements, leading to a series of small boluses instead of a continuous flow.[9] This

effect, known as stiction, is more pronounced with larger syringes at lower flow rates.[9] If

precise, continuous flow is critical, consider using a smaller syringe or a pump specifically

designed for low-flow applications.

Possible Cause 3: Air bubbles in the syringe or tubing.
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Solution: Trapped air bubbles can compress during infusion, and their subsequent

expansion can push extra solution out of the syringe, causing dripping after the pump has

stopped.[4] Prime the tubing carefully to remove all air before starting the infusion.[3]

Issue: The Norepinephrine solution appears discolored.

Possible Cause: Oxidation of Norepinephrine.

Solution: Norepinephrine Bitartrate is sensitive to light and air and will darken as it

oxidizes.[10] Do not use any solution that is discolored or contains a precipitate.[10][11] To

minimize oxidation, prepare solutions fresh and protect them from light. Dextrose-

containing diluents can offer some protection against oxidation.[10][11]

Frequently Asked Questions (FAQs)
Q1: How often should I calibrate my infusion pump?

A1: Regular calibration is crucial for maintaining accuracy.[12][13] It is recommended to follow

the manufacturer's guidelines for calibration frequency. For critical experiments, it is good

practice to perform a calibration check before each use, especially when using a new batch of

syringes or tubing.[14]

Q2: What is the acceptable accuracy range for an infusion pump in a research setting?

A2: The acceptable accuracy varies depending on the pump type and the experimental

requirements. Syringe pumps are generally the most accurate.[15] Refer to the manufacturer's

specifications for the stated accuracy of your device. For many applications, an accuracy of

±5% is considered acceptable.[9]

Q3: Can I use any brand of syringe with my infusion pump?

A3: It is highly recommended to use only the syringe brands and sizes specified by the pump

manufacturer.[8] The internal diameter of syringes can vary between brands, which can

significantly impact the delivered volume if the pump is not calibrated for that specific syringe.

[16]

Q4: What is the stability of a diluted Norepinephrine Bitartrate solution?
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A4: Norepinephrine solutions are most stable at a pH between 3.6 and 6.[10] When diluted in

5% Dextrose (D5W) or Normal Saline (NS), norepinephrine solutions at concentrations

commonly used in clinical settings are chemically stable for at least seven days at room

temperature under ambient light.[17] However, it is best practice in a research setting to use

freshly prepared solutions to ensure consistent potency. Do not use solutions that are

discolored or contain a precipitate.[11]

Q5: How can I prevent solution from dripping from the tubing after the pump stops?

A5: Dripping can be caused by the expansion of compressed air bubbles or the elastic

deformation of plastic syringes and tubing.[4] To prevent this, ensure all air is removed from the

syringe and tubing before starting the infusion. Using high-quality, less elastic tubing and

syringes can also help minimize this effect.[4]

Data Presentation
Table 1: Infusion Pump Accuracy

Pump Type Typical Flow Accuracy Reference

Syringe Pumps ±1 – 3% [15]

Peristaltic Pumps ±2.5 – 6% [15]

Elastomeric Pumps ±12 – 25% [15]

Table 2: Stability of Norepinephrine Bitartrate Solutions
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Diluent Concentration
Storage
Conditions

Stability Reference

D5W or NS
4 µg/mL and 16

µg/mL

Room

Temperature,

Ambient Light

Stable for 7 days [17]

0.9% Sodium

Chloride
0.240 mg/mL

5°C ± 3°C, in

syringes

Stable for at

least 30 days
[17]

D5W 5 mg/L, pH 6.5 25°C
5% loss in 6

hours
[10]

D5W 5 mg/L, pH 7.5 25°C
5% loss in 4

hours
[10]

Experimental Protocols
Protocol 1: Gravimetric Calibration of an Infusion Pump

This protocol describes a primary method for calibrating the flow rate accuracy of an infusion

pump.[18]

Materials:

Infusion pump to be calibrated

Calibrated analytical balance with a draft shield

Beaker or collection vessel

Distilled water

Stopwatch

Thermometer

Methodology:
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Place the beaker on the analytical balance and tare the weight.

Prepare the infusion pump with a syringe filled with distilled water.

Set the pump to the desired flow rate.

Simultaneously start the infusion pump and the stopwatch, directing the outflow into the

beaker on the balance.

Allow the pump to run for a predetermined and accurately measured amount of time (e.g., 1

hour).

Simultaneously stop the pump and the stopwatch.

Record the final weight of the water in the beaker.

Measure and record the temperature of the water.

Calculate the actual volume delivered by converting the mass of the water to volume using

the density of water at the recorded temperature.

Compare the actual delivered volume to the expected volume (Flow Rate × Time) to

determine the pump's accuracy.

Protocol 2: Verification of Norepinephrine Bitartrate Solution Concentration

This protocol outlines a general method for verifying the concentration of a prepared

Norepinephrine Bitartrate solution using High-Performance Liquid Chromatography (HPLC).

Materials:

HPLC system with a suitable detector (e.g., UV)

Appropriate HPLC column

Norepinephrine Bitartrate standard of known concentration

Prepared Norepinephrine Bitartrate solution for testing
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Mobile phase and other necessary reagents

Methodology:

Prepare a standard curve by running a series of dilutions of the Norepinephrine Bitartrate
standard on the HPLC system.

Inject a sample of the prepared Norepinephrine Bitartrate solution into the HPLC system.

Record the peak area of the norepinephrine peak in the resulting chromatogram.

Compare the peak area of the sample to the standard curve to determine the concentration

of norepinephrine in the solution.

Ensure that the measured concentration is within an acceptable range of the expected

concentration.
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Caption: Experimental workflow for precise drug delivery.
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Caption: Troubleshooting logic for infusion pump errors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b000456#calibrating-infusion-pumps-for-precise-
norepinephrine-bitartrate-delivery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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